Cas no 21326-04-5 (5-benzyl-6-(dimethoxymethyl)-2-sulfanylidene-1h-pyrimidin-4-one)

• Product name: 5-benzyl-6-(dimethoxymethyl)-2-sulfanylidene-1h-pyrimidin-4-one
• CAS No: 21326-04-5
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 911635
• PubChem ID: 4302359

5-benzyl-6-(dimethoxymethyl)-2-sulfanylidene-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-6-(dimethoxymethyl)-2-sulfanylidene-1h-pyrimidin-4-one
• SCHEMBL5314722
• 5-Benzyl-6-(dimethoxymethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 21326-04-5
• NSC-153723
• OYQYVTQGXVOWEX-UHFFFAOYSA-N
• NSC153723
• DTXSID40401719

• Inchi： InChI=1S/C14H16N2O3S/c1-18-13(19-2)11-10(12(17)16-14(20)15-11)8-9-6-4-3-5-7-9/h3-7,13H,8H2,1-2H3,(H2,15,16,17,20)
• InChI Key： OYQYVTQGXVOWEX-UHFFFAOYSA-N
• SMILES： COC(C1=C(C(=O)NC(=S)N1)CC2=CC=CC=C2)OC

Computed Properties

• Exact Mass: 292.08828
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 59.59